Cas no 188973-69-5 (1,1,2-Ethenetricarboxylic acid, 2-(1,1-dimethylethyl) 1,1-diethyl ester)

• Product Name: 1,1,2-Ethenetricarboxylic acid, 2-(1,1-dimethylethyl) 1,1-diethyl ester
• CAS No: 188973-69-5
• MF: C₁₃H₂₀O₆
• MW: 272.294304847717
• MDL: MFCD01815105
• CID: 4494260
• PubChem ID: 3746370
• Update Time: 2025-05-30

1,1,2-Ethenetricarboxylic acid, 2-(1,1-dimethylethyl) 1,1-diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,1,2-Ethenetricarboxylic acid, 2-(1,1-dimethylethyl) 1,1-diethyl ester
• 2-tert-butyl 1,1-diethyl ethene-1,1,2-tricarboxylate
• MFCD01815105
• 2P-039
• 2-O-tert-butyl 1-O,1-O-diethyl ethene-1,1,2-tricarboxylate
• AKOS005086177
• 2-(t-Butyl) 1,1-diethyl 1,1,2-ethylenetricarboxylate
• 2-tert-butyl1,1-diethyleth-1-ene-1,1,2-tricarboxylate
• 2-(tert-butyl) 1,1-diethyl 1,1,2-ethylenetricarboxylate
• 188973-69-5
• 2-tert-butyl 1,1-diethyl eth-1-ene-1,1,2-tricarboxylate
• F18328

• MDL： MFCD01815105
• Inchi： 1S/C13H20O6/c1-6-17-11(15)9(12(16)18-7-2)8-10(14)19-13(3,4)5/h8H,6-7H2,1-5H3
• InChI Key： WVBMCQGSQPHJDI-UHFFFAOYSA-N
• SMILES： C(/C(OCC)=O)(\C(OCC)=O)=C\C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 272.12598835Da
• Monoisotopic Mass: 272.12598835Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives

Additional information on 1,1,2-Ethenetricarboxylic acid, 2-(1,1-dimethylethyl) 1,1-diethyl ester

1,1,2-Ethenetricarboxylic Acid, 2-(1,1-Dimethylethyl) 1,1-Diethyl Ester (CAS No. 188973-69-5): A Comprehensive Overview

The compound 1,1,2-Ethenetricarboxylic acid, 2-(1,1-dimethylethyl) 1,1-diethyl ester (CAS No. 188973-69-5) is a specialized organic compound with a unique structure and versatile applications. This compound belongs to the class of carboxylic acid esters and is widely recognized for its role in various chemical reactions and industrial processes. The CAS No. 188973-69-5 identifier ensures its precise identification in scientific literature and regulatory databases.

Structural Insights and Physical Properties: The molecular structure of 1,1,2-Ethenetricarboxylic acid, 2-(1,1-dimethylethyl) 1,1-diethyl ester consists of a central ethenetricarboxylic acid moiety with substituents at positions 2 and the two adjacent positions. The substituents include a tert-butyl group (from the 2-(1,1-dimethylethyl) part) and two diethyl ester groups. This arrangement imparts specific physical and chemical properties to the compound. For instance, the presence of multiple ester groups enhances its solubility in organic solvents and contributes to its stability under certain reaction conditions.

Recent studies have explored the synthesis of this compound through various routes. One notable method involves the esterification of ethenetricarboxylic acid with diethyl alcohol, followed by substitution reactions to introduce the tert-butyl group. Researchers have also investigated the stereochemistry of these reactions to optimize yield and purity. These advancements highlight the importance of understanding reaction mechanisms in producing high-quality compounds for industrial use.

Applications in Industry and Research: The compound finds extensive use in polymer chemistry as a crosslinking agent and in the synthesis of advanced materials. Its ability to form stable crosslinks makes it valuable in creating durable polymers for applications ranging from packaging materials to high-performance adhesives. Additionally, it serves as an intermediate in the production of specialty chemicals and pharmaceuticals.

Emerging research has also explored its role in bio-based materials. Scientists are investigating its compatibility with biodegradable polymers to develop eco-friendly alternatives to traditional plastics. This aligns with global efforts to reduce environmental impact through sustainable chemistry practices.

Toxicological and Environmental Considerations: Understanding the environmental impact of CAS No. 188973-69-5 is crucial for its safe handling and disposal. Studies have shown that it undergoes biodegradation under specific conditions, though further research is needed to assess its long-term effects on ecosystems.

Occupational exposure studies have also been conducted to establish safety guidelines for workers handling this compound. These studies emphasize the importance of protective equipment and proper ventilation systems in industrial settings.

Future Prospects: The demand for CAS No. 188973-69-5 is expected to grow as industries seek innovative solutions for material science challenges. Ongoing research focuses on enhancing its synthesis efficiency and exploring novel applications in fields such as nanotechnology and drug delivery systems.

In conclusion, CAS No. 188973-69-5, or 1,1,2-Ethenetricarboxylic acid, 2-(1,1-dimethylethyl) 1,1-diethyl ester, stands as a pivotal compound in modern chemistry due to its unique properties and diverse applications. Continued research will undoubtedly unlock new potentials for this compound in both industrial and academic domains.